Cas no 66090-36-6 (3-Chlorobenzoylisothiocyanate)

• Product Name: 3-Chlorobenzoylisothiocyanate
• CAS No: 66090-36-6
• MF: C₈H₄ClNOS
• MW: 197.641459465027
• MDL: MFCD00041103
• CID: 502040
• PubChem ID: 2757399
• Update Time: 2025-09-21

3-Chlorobenzoylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzoylisothiocyanate, 3-chloro-
• 3-Chlorobenzoyl isothiocyanate
• 3-Chlorobenzoyl isothiocyanate,
• FT-0641046
• DTXSID10373878
• Benzoylisothiocyanate,3-chloro-
• 66090-36-6
• SCHEMBL3054202
• AKOS009076008
• MFCD00041103
• A835331
• 3-chloro-1-benzenecarbonyl isothiocyanate
• (3-chlorophenyl)-isothiocyanatomethanone
• 3-Chlorobenzoylisothiocyanate
• DB-054866
• DTXCID00324910

• MDL： MFCD00041103
• Inchi： 1S/C8H4ClNOS/c9-7-3-1-2-6(4-7)8(11)10-5-12/h1-4H
• InChI Key： ZUISLKTWVWIULT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(N=C=S)=O)=C1

Computed Properties

• Exact Mass: 196.97000
• Monoisotopic Mass: 196.9702126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• Color/Form: 。
• Boiling Point: 140°C/6mm
• PSA: 61.52000
• LogP: 2.58300
• Solubility: 。

3-Chlorobenzoylisothiocyanate Security Information

• Hazardous Material transportation number：2927
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, CORROSIVE
• Risk Phrases：R20/21/22
• Safety Term：S26-S36/37/39